molecular formula C19H22N2O B5637485 N,N-diethyl-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carboxamide CAS No. 5906-87-6

N,N-diethyl-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carboxamide

Cat. No. B5637485
CAS RN: 5906-87-6
M. Wt: 294.4 g/mol
InChI Key: AEANITORMLRREI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related compounds involves a sequence of reactions starting from basic aromatic amines and progressing through various intermediates. One approach involves acid-catalyzed intramolecular Friedel-Crafts cyclization, a process where an electrophilic aromatic substitution facilitates the formation of the tricyclic structure. This method has been utilized to synthesize diastereoisomeric forms of related compounds, illustrating the synthetic routes towards such tricyclic systems (Acosta Quintero et al., 2016).

Molecular Structure Analysis

The molecular structure of dibenzo[b,f]azepine derivatives has been extensively studied using various spectroscopic techniques. Vibrational spectroscopy, including Fourier transform Raman and infrared spectroscopy, has been applied to analyze the structural features of these compounds. Computational methods like density functional theory (DFT) have been used to predict vibrational frequencies, aiding in the interpretation of the experimental data and providing insights into the molecular geometry and electron distribution (Muthu & Renuga, 2013).

properties

IUPAC Name

N,N-diethyl-5,6-dihydrobenzo[b][1]benzazepine-11-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N2O/c1-3-20(4-2)19(22)21-17-11-7-5-9-15(17)13-14-16-10-6-8-12-18(16)21/h5-12H,3-4,13-14H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AEANITORMLRREI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)C(=O)N1C2=CC=CC=C2CCC3=CC=CC=C31
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20974517
Record name N,N-Diethyl-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20974517
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

294.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N,N-diethyl-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carboxamide

CAS RN

5906-87-6
Record name N,N-Diethyl-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20974517
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.